Cas no 106666-97-1 (Benzo[b]thiophene-2-carboxylic acid,3-[[(methylamino)carbonyl]amino]-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylic acid,3-[[(methylamino)carbonyl]amino]-, methyl ester
• CAS No: 106666-97-1
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 1176079
• Update Time: 2024-08-05

Benzo[b]thiophene-2-carboxylic acid,3-[[(methylamino)carbonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid,3-[[(methylamino)carbonyl]amino]-, methyl ester
• Benzo[b]thiophene-2-carboxylic acid, 3-[[(methylamino)carbonyl]amino]-, methyl ester

• Inchi： 1S/C12H12N2O3S/c1-13-12(16)14-9-7-5-3-4-6-8(7)18-10(9)11(15)17-2/h3-6H,1-2H3,(H2,13,14,16)
• InChI Key： ARXDEAMLMBZTOY-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(NC(NC)=O)=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 264.05696

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 415.4±45.0 °C(Predicted)
• PSA: 67.43
• pka: 13.62±0.43(Predicted)